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Compound of Interest

Compound Name: Bis(2-ethylhexyl) fumarate

Cat. No.: B093291 Get Quote

An In-depth Technical Guide to Bis(2-ethylhexyl) fumarate (CAS: 141-02-6)

This technical guide provides a comprehensive overview of Bis(2-ethylhexyl) fumarate, also

known as Dioctyl fumarate (DOF), a chemical compound with significant industrial applications.

It is intended for researchers, scientists, and professionals in drug development and materials

science, presenting detailed information on its properties, synthesis, applications, and safety

profile.

Chemical and Physical Properties
Bis(2-ethylhexyl) fumarate is a diester of fumaric acid and 2-ethylhexanol.[1][2] It is a

colorless to pale yellow, clear liquid with a faint or slight odor.[1][3][4][5] It is characterized by

low volatility and is insoluble in water but soluble in organic solvents like ethanol, acetone,

chloroform, and methanol.[3][4][6]

Table 1: Physical and Chemical Properties of Bis(2-ethylhexyl) fumarate
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Property Value Source(s)

CAS Number 141-02-6 [1][2][3][6]

Molecular Formula C₂₀H₃₆O₄ [1][2][6][7]

Molecular Weight 340.50 g/mol [2][7][8][9]

Appearance
Colorless to almost colorless

clear liquid
[1][4][10]

Odor Slight, mild [1][6][10]

Melting Point -58 °C [5][6]

Boiling Point 185 °C @ 0.7 kPa (5 mmHg) [1][6]

415 °C @ 760 mmHg [8]

Flash Point 190 °C [1][6]

Density / Relative Density 0.94 g/cm³ [1][6]

Vapor Pressure 5.9 x 10⁻⁵ mmHg [7][11]

Refractive Index (n20/D) 1.458 [6]

Water Solubility Insoluble (1.19 mg/L at 20°C) [1][3][6][10]

Solubility in Other Solvents
Soluble in ethanol, acetone,

toluene, chloroform, methanol
[3][6][8]

LogP (n-octanol/water) 7.94 [6]

Synthesis of Bis(2-ethylhexyl) fumarate
The primary method for synthesizing Bis(2-ethylhexyl) fumarate is through the direct

esterification of fumaric acid with 2-ethylhexanol.[8][12] This reaction is typically catalyzed by

an acid.[8][12] Another method is transesterification, which involves reacting an existing ester

with 2-ethylhexanol.[12]

Experimental Protocol: Direct Esterification
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While specific laboratory-scale protocols are not detailed in the provided results, a general

procedure for the synthesis via direct esterification can be outlined based on established

chemical principles.

Objective: To synthesize Bis(2-ethylhexyl) fumarate from fumaric acid and 2-ethylhexanol.

Materials:

Fumaric acid

2-Ethylhexanol (in molar excess, e.g., 2.1 to 3.5 molar ratio to fumaric acid)[13]

Acid catalyst (e.g., p-toluenesulfonic acid, sulfuric acid, or a solid acid catalyst like Amberlyst

36)[12][14]

Toluene (as a solvent and for azeotropic removal of water)[13]

Sodium bicarbonate or sodium carbonate solution (for neutralization)

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Reaction flask (e.g., three-necked round-bottom flask)

Dean-Stark apparatus or equivalent water separator[15]

Condenser

Heating mantle with a stirrer

Separatory funnel

Rotary evaporator

Procedure:

Reaction Setup: Assemble a reaction apparatus consisting of a three-necked flask equipped

with a magnetic stirrer, a heating mantle, a thermometer, and a Dean-Stark trap fitted with a

condenser.
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Charging Reactants: Charge the flask with fumaric acid, 2-ethylhexanol, toluene, and the

acid catalyst.[13]

Reaction: Heat the mixture to reflux.[13] The water produced during the esterification will be

removed azeotropically with toluene and collected in the Dean-Stark trap. The reaction is

typically monitored by measuring the amount of water collected or by techniques like Thin

Layer Chromatography (TLC).[15] The reaction is continued for several hours (e.g., 2-7

hours) until completion.[13][15]

Work-up:

Cool the reaction mixture to room temperature.

If a homogeneous acid catalyst was used, neutralize the excess acid by washing the

organic layer with a sodium bicarbonate or sodium carbonate solution, followed by

washing with water until the aqueous layer is neutral. If a heterogeneous catalyst was

used, it can be removed by filtration.[13][14]

Separate the organic layer using a separatory funnel.

Dry the organic layer over an anhydrous drying agent like magnesium sulfate or sodium

sulfate.

Filter off the drying agent.

Purification: Remove the toluene and excess 2-ethylhexanol by distillation, initially at

atmospheric pressure and then under reduced pressure (vacuum distillation), to obtain the

purified Bis(2-ethylhexyl) fumarate product.[8][13]

Synthesis Workflow
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Caption: Direct esterification workflow for Bis(2-ethylhexyl) fumarate synthesis.

Industrial Applications
Bis(2-ethylhexyl) fumarate is a versatile compound used across various industries due to its

plasticizing, film-forming, and lubricating properties.[3][12][16]

Table 2: Key Applications of Bis(2-ethylhexyl) fumarate
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Application Area Function
Mechanism of
Action

Source(s)

Polymers (especially

PVC)
Plasticizer

Reduces

intermolecular forces

between polymer

chains, increasing

flexibility and

durability.

[3][8][12]

Paints & Coatings
Additive, Reactive

Diluent

Enhances adhesion,

flexibility, and

durability by forming a

protective thin film.

[3][4][12]

Adhesives Component

Improves adhesion

properties and

flexibility.

[4][12]

Lubricants Lubricant

Provides enhanced

oxidative stability and

lubrication.

[3]

Cosmetics & Personal

Care

Emollient,

Conditioning Agent

Acts as a skin

conditioning agent.
[7][12][17]

Chemical

Manufacturing
Chemical Intermediate

Serves as a starting

material for other

chemicals, such as

surfactants.

[18][19]

Pharmaceuticals
Excipient

(Investigational)

Investigated for use in

drug formulations due

to its compatibility.

[12]

The demand for this compound is driven by growth in the construction, automotive, and paints

and coatings industries.[16][19] It is also considered an alternative to some phthalate

plasticizers.[19]
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Caption: Relationship between properties and applications of Bis(2-ethylhexyl) fumarate.

Toxicology and Safety Information
Bis(2-ethylhexyl) fumarate is considered to have low acute toxicity.[3][8] However, it is

classified as causing skin and serious eye irritation.[1][10] Proper handling and personal

protective equipment are necessary.

Table 3: Toxicological Data
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Endpoint Species Route Value Source(s)

Acute Toxicity

(LD50)
Rat Oral 29200 mg/kg [1]

Rat Oral >2000 mg/kg [8]

Skin Irritation Rabbit Dermal Irritant [11]

Eye Irritation - - Serious Irritant [1][10]

Skin

Sensitization
Guinea Pig Dermal

Potential

Sensitizer (based

on similar

compounds)

[7][11]

Genotoxicity - - No data available [1]

Carcinogenicity - - No data available [1]

Reproductive

Toxicity
- -

Expected to be

low (based on

similar

compounds)

[11]

Note: Much of the detailed toxicological data comes from studies on structurally similar

compounds, like Bis(2-ethylhexyl) phthalate (DEHP), rather than Bis(2-ethylhexyl) fumarate
itself. While DEHP has been studied extensively for reproductive toxicity and carcinogenicity,

direct extrapolation of these specific mechanisms to the fumarate ester should be done with

caution.[20][21][22][23]

Table 4: Safety and Handling
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Hazard Information Precautionary Measures

Signal Word: Warning[1][10]
P264: Wash hands and face thoroughly after

handling.[1]

Hazard Statements: P280: Wear protective gloves, eye protection.[1]

H315: Causes skin irritation.[1][10]
P302+P352: IF ON SKIN: Wash with plenty of

water.[1]

H319: Causes serious eye irritation.[1][10]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1]

Storage: Keep container tightly closed. Store in

a cool, dark, and well-ventilated place away

from oxidizing agents.[1][10]

Conclusion
Bis(2-ethylhexyl) fumarate (CAS 141-02-6) is a high-boiling, low-volatility liquid ester with

significant utility as a plasticizer, coating additive, and lubricant. Its synthesis is straightforward,

typically involving direct esterification. While it exhibits low acute toxicity, it requires careful

handling due to its potential for skin and eye irritation. Its versatile properties ensure its

continued importance in various industrial sectors, particularly as industries seek effective

alternatives to certain regulated phthalates. Further research into its long-term toxicological

profile and potential applications in specialized areas like pharmaceuticals could provide a

more complete understanding of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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